2-(2,5-Dimethylphenyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde

• IUPAC Name: 2-(2,5-dimethylphenyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• InChI: InChI=1S/C17H16N2O/c1-11-6-7-12(2)14(9-11)16-15(10-20)19-8-4-5-13(3)17(19)18-16/h4-10H,1-3H3
• InChI Key: GUMWJKVVLDPHFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=C(N3C=CC=C(C3=N2)C)C=O
• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol

Description

2-(2,5-Dimethylphenyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde (2,5-DMP-8-MIP-3-CA) is a heterocyclic compound belonging to the class of imidazo[1,2-a]pyridines. It is a synthetic compound that has been used in various scientific research applications, such as in the synthesis of other compounds, as a biochemical and physiological agent, and as a lab experiment reagent.

Scientific Research Applications

Synthesis Methodologies and Chemical Properties

The compound 2-(2,5-Dimethylphenyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde, while not directly mentioned in the provided research, serves as a critical intermediate or structural motif in the synthesis of various heterocyclic compounds. For instance, the synthesis of 5-substituted 3-[5-(2,5-dimethylphenyl)-1,2-oxazol-3-yl]-1,2,4-oxadiazoles involves reactions starting from similar structural frameworks, showcasing the versatility of such compounds in heterocyclic chemistry (Potkin, Petkevich, & Kurman, 2009). Furthermore, the development of fluorescent molecular rotors (FMRs) through the condensation of related imidazo[1,2-a]pyridine-3-carbaldehydes highlights the compound's potential in creating materials with significant optical properties (Jadhav & Sekar, 2017).

Biological Applications

Although the direct biological applications of this compound were not found in the search, similar compounds have been explored for their bioactivity. For example, the synthesis and biological study of oxopyrimidines and thiopyrimidines of related imidazo[1,2-a]pyridine-3-carbaldehydes demonstrate the potential of these compounds in medicinal chemistry, specifically for their antimicrobial properties (Ladani, Tala, Akbari, Dhaduk, & Joshi, 2009).

Material Science and Sensory Applications

The study of novel low-molecular-weight styryl dyes based on 2-chloroimidazo[1,2-a]pyridine-3-carbaldehyde for fluorescent molecular rotor studies exemplifies the application of related compounds in material science. These compounds exhibit viscosity sensing properties, making them useful in the development of sensors and imaging agents (Jadhav & Sekar, 2017). Additionally, lanthanide metal-organic frameworks (MOFs) based on dimethylphenyl imidazole dicarboxylate derivatives demonstrate the utility of imidazole derivatives in luminescence sensing, offering potential in chemical sensing technologies (Shi, Zhong, Guo, & Li, 2015).

Future Directions

The future directions for “2-(2,5-Dimethylphenyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde” and similar compounds could involve further exploration of their potential applications in medicinal chemistry, given the wide range of applications of the imidazo[1,2-a]pyridine scaffold.